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Compound of Interest

Compound Name: Dmapa

Cat. No.: B1212120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 3-Dimethylaminopropylamine (Dmapa) in a laboratory setting. The following

sections detail the chemical and physical properties, toxicological data, personal protective

equipment (PPE) protocols, and emergency procedures necessary for the safe utilization of this

compound.

Chemical and Physical Properties
Dmapa, also known as N,N-Dimethyl-1,3-propanediamine, is a colorless to yellow liquid with a

characteristic amine-like odor.[1][2] It is completely miscible with water, alcohols, esters, and

ketones.[3] The following table summarizes its key physical and chemical properties.
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Property Value Source

Chemical Formula C5H14N2 [4]

Molar Mass 102.181 g·mol−1 [4]

Appearance Colorless to yellow, clear liquid [1][2][4]

Odor Fishy, ammoniacal [4]

Density 0.812 g/cm³ at 25 °C [4][5]

Boiling Point 132.1 - 135 °C [1][2][4]

Melting/Freezing Point < -60 °C [1][2][6]

Flash Point 32 °C (closed cup) [1][5][6][7]

Vapor Pressure 0.7–2.4 kPa [4]

Water Solubility 1,000 g/L at 20 °C (Soluble) [2][5]

Autoignition Temperature 215 - 305 °C [1][7]

Refractive Index (nD) 1.434–1.436 at 25°C [2]

pH 12.7 (100 g/l at 20 °C) [5]

Explosion Limits
Lower: 2.3% (V), Upper:

12.35% (V)
[5]

Toxicological Data and Hazard Identification
Dmapa is a hazardous substance that is flammable, corrosive, and toxic.[6][8][9] It can cause

severe skin burns, eye damage, and may cause an allergic skin reaction.[8] Inhalation and skin

contact are primary routes of exposure that can be harmful.[8][9]
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Hazard Classification Description GHS Hazard Statement

Flammable Liquid Flammable liquid and vapor. H226

Acute Toxicity (Oral) Harmful if swallowed. H302

Acute Toxicity (Dermal) Toxic in contact with skin. H311

Acute Toxicity (Inhalation) Toxic if inhaled. H331

Skin Corrosion/Irritation Causes severe skin burns. H314

Serious Eye Damage/Irritation Causes serious eye damage. H314

Skin Sensitization
May cause an allergic skin

reaction.
H317

LD50 Data:

Route Species Value

Oral Rat approx. 1,640 mg/kg

Experimental Protocols
While specific, detailed experimental protocols for the toxicological data presented are

proprietary to the testing laboratories, a general methodology for an acute oral toxicity study

(similar to OECD Guideline 423) would involve the following steps:

Animal Selection: A small number of a specific strain of laboratory rats are chosen and

acclimated to the laboratory conditions.

Dose Preparation: Dmapa is prepared at various concentrations, typically in a suitable

vehicle like water.

Administration: A single dose of the prepared Dmapa solution is administered to the animals

via oral gavage. A control group receives only the vehicle.
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Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity,

including changes in behavior, weight, and any adverse health effects. Mortalities are

recorded.

Data Analysis: The dose at which 50% of the test animals are expected to die (LD50) is

calculated using statistical methods.

Necropsy: At the end of the observation period, surviving animals are euthanized and a

gross necropsy is performed to examine for any pathological changes.

Signaling Pathways and Workflows
Dmapa Handling and Safety Workflow
The following diagram illustrates the standard workflow for handling Dmapa in a laboratory

setting, emphasizing the necessary safety precautions at each stage.
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Precautionary Measures

Flammable

Safe Handling Practices
(Avoid Inhalation/Contact, Grounding)

mitigated by

Proper Storage
(Cool, Dry, Well-Ventilated,

Away from Ignition Sources)

mitigated by

Corrosive
(Skin & Eyes)

Engineering Controls
(Fume Hood, Ventilation)

mitigated by

Personal Protective Equipment
(Gloves, Goggles, Face Shield, Apron)

mitigated by

Emergency Preparedness
(Eyewash, Shower, Spill Kit)

mitigated by

Toxic
(Inhalation, Dermal, Oral)

mitigated by mitigated bymitigated by

Skin Sensitizer

mitigated by

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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